4-{[1-(3-ethoxybenzyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide

• IUPAC Name: 4-[1-[(3-ethoxyphenyl)methyl]piperidin-4-yl]oxy-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C27H31N3O3/c1-2-32-26-8-5-6-21(18-26)20-30-16-13-25(14-17-30)33-24-11-9-22(10-12-24)27(31)29-19-23-7-3-4-15-28-23/h3-12,15,18,25H,2,13-14,16-17,19-20H2,1H3,(H,29,31)
• InChI Key: MJWZVLBTODKFRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CN2CCC(CC2)OC3=CC=C(C=C3)C(=O)NCC4=CC=CC=N4
• Molecular Formula: C27H31N3O3
• Molecular Weight: 445.6 g/mol

Description

4-{[1-(3-ethoxybenzyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide, also known as EBP-986, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EBP-986 is a small molecule that belongs to the class of N-type calcium channel blockers.

Mechanism of Action

4-{[1-(3-ethoxybenzyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide blocks N-type calcium channels, which are involved in the release of neurotransmitters, including substance P and glutamate. By blocking these channels, this compound reduces the release of these neurotransmitters, leading to its analgesic and anti-inflammatory effects. Furthermore, this compound has been found to inhibit the activity of c-Jun N-terminal kinase (JNK), which is involved in the activation of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to have potent analgesic and anti-inflammatory effects in animal models. It has also been shown to have neuroprotective effects in animal models of ischemic stroke. Furthermore, this compound has been found to have a low toxicity profile in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of 4-{[1-(3-ethoxybenzyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide is its potent analgesic and anti-inflammatory effects, which make it a promising candidate for the development of new pain and inflammation therapies. Furthermore, this compound has been found to have a low toxicity profile, which is important for the development of safe and effective drugs. One limitation of this compound is its limited bioavailability, which may limit its therapeutic potential.

Future Directions

There are several future directions for the study of 4-{[1-(3-ethoxybenzyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide. One direction is the development of more potent and selective N-type calcium channel blockers based on the structure of this compound. Another direction is the investigation of the potential of this compound for the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Furthermore, the development of new drug delivery systems may improve the bioavailability of this compound and enhance its therapeutic potential.

Synthesis Methods

The synthesis of 4-{[1-(3-ethoxybenzyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide involves a multi-step process that starts with the reaction of 3-ethoxybenzaldehyde with piperidine to form 1-(3-ethoxybenzyl)-4-piperidinol. This intermediate is then reacted with 4-chlorobenzoyl chloride to form 4-{[1-(3-ethoxybenzyl)-4-piperidinyl]oxy}-benzoyl chloride. Finally, the benzoyl chloride is reacted with 2-pyridinemethanamine to form this compound.

Scientific Research Applications

4-{[1-(3-ethoxybenzyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to have potent analgesic effects in animal models of neuropathic pain. This compound has also been shown to have anti-inflammatory effects in animal models of acute and chronic inflammation. Furthermore, this compound has been found to have neuroprotective effects in animal models of ischemic stroke.